Cas no 1803884-17-4 (Ethyl 3-amino-5-hydrazinylbenzoate)

• Product Name: Ethyl 3-amino-5-hydrazinylbenzoate
• CAS No: 1803884-17-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4958403
• Update Time: 2025-10-28

Ethyl 3-amino-5-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-hydrazinylbenzoate

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)6-3-7(10)5-8(4-6)12-11/h3-5,12H,2,10-11H2,1H3
• InChI Key： AJLJYSWZNKVWTL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C=1)NN)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 0.7
• Topological Polar Surface Area: 90.4

Additional information on Ethyl 3-amino-5-hydrazinylbenzoate

Ethyl 3-Amino-5-Hydrazinylbenzoate: A Comprehensive Overview

Ethyl 3-amino-5-hydrazinylbenzoate, identified by the CAS number 1803884-17-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring an ethyl ester group attached to a benzoate ring containing both amino and hydrazinyl substituents, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of ethyl 3-amino-5-hydrazinylbenzoate is characterized by a benzene ring with substituents at positions 3 and 5. At position 3, there is an amino group (-NH₂), while position 5 bears a hydrazinyl group (-NHNH₂). The benzoate moiety is further esterified with an ethyl group, forming the ethyl ester. This combination of functional groups imparts the compound with unique chemical properties, making it a versatile building block in organic synthesis.

Recent studies have explored the potential of ethyl 3-amino-5-hydrazinylbenzoate as a precursor for the synthesis of bioactive compounds. Researchers have utilized this compound to develop molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in drug discovery, ethyl 3-amino-5-hydrazinylbenzoate has been investigated for its applications in material science. The hydrazinyl group in the molecule has been shown to facilitate the formation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

The synthesis of ethyl 3-amino-5-hydrazinylbenzoate typically involves multi-step reactions, often starting from benzene derivatives. One common approach involves the substitution of nitro groups with amino groups followed by the introduction of hydrazine moieties through nucleophilic aromatic substitution or other suitable methods. The esterification step is then carried out to form the ethyl ester.

From an environmental standpoint, ethyl 3-amino-5-hydrazinylbenzoate has been assessed for its biodegradability and toxicity. Studies indicate that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its environmental impact.

In conclusion, ethyl 3-amino-5-hydrazinylbenzoate (CAS No. 1803884-17-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological frontiers.